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Compound of Interest

Compound Name: Glycine sodium salt hydrate

Cat. No.: B1592675

An in-depth analysis of the molecular weight of glycine sodium salt and its hydrated form is
crucial for researchers in drug development and various scientific fields. This guide provides a
detailed breakdown of its molecular properties, including calculation methods and relevant data
presented in a clear, tabular format for ease of comparison.

Molecular Composition and Weight

Glycine sodium salt is the sodium salt of the amino acid glycine. Its chemical formula is
H2NCH2CO:2Na.[1][2][3] This compound can exist in an anhydrous (water-free) state or as a
hydrate, where water molecules are incorporated into its crystal structure. The general formula
for the hydrate is H2-NCH2CO:zNa - xH20, where 'x' denotes a variable number of water
molecules.[2][3]

The molecular weight of the anhydrous form is consistently reported as 97.05 g/mol .[1][3][4]
The molecular weight of the hydrated form depends on the number of water molecules present.
A common form is the monohydrate, which has the formula C2HsNNaOs.[5]

Calculation of Molecular Weights

The molecular weight is calculated by summing the atomic weights of each atom in the
molecular formula. The atomic weights used for this calculation are:

e Carbon (C): 12.011 u

e Hydrogen (H): 1.008 u
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» Nitrogen (N): 14.007 u
e Oxygen (0O): 15.999 u
e Sodium (Na): 22.990 u

Anhydrous Glycine Sodium Salt (C2HaNNaO2z): (2 x 12.011) + (4 x 1.008) + (1 x 14.007) + (1 x
22.990) + (2 x 15.999) = 97.049 g/mol

Water (H20): (2 x 1.008) + (1 x 15.999) = 18.015 g/mol

Glycine Sodium Salt Monohydrate (C2HsNNaO: - H20): 97.049 + 18.015 = 115.064 g/mol

Summary of Molecular Weight Data

Calculated
. Reported Molecular
Compound Molecular Formula  Molecular Weight ( .
Weight ( g/mol )
g/mol )
Anhydrous Glycine
_ C2H4NNaO: 97.049 97.05[1][3][4]
Sodium Salt
Glycine Sodium Salt .
C2HeNNaOs 115.064 Not explicitly found

Monohydrate

Experimental Determination of Molecular Weight

A standard method for determining the molecular weight of a compound like glycine sodium

salt hydrate is Mass Spectrometry.

Experimental Protocol: Electrospray lonization Mass
Spectrometry (ESI-MS)

o Sample Preparation: A dilute solution of glycine sodium salt hydrate is prepared in a
suitable solvent, typically a mixture of water and a volatile organic solvent like methanol or
acetonitrile. A low concentration (e.g., 10 uM) is used to avoid cluster formation.

« Infusion: The sample solution is infused into the electrospray ionization source of the mass
spectrometer at a constant flow rate using a syringe pump.
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« lonization: A high voltage is applied to the tip of the infusion capillary, causing the sample
solution to form a fine spray of charged droplets. As the solvent evaporates, the analyte
molecules become charged ions in the gas phase. For glycine sodium salt, this would likely
result in the detection of the sodium adduct of glycine, [Gly + Na]*, or the intact salt in

solution.

e Mass Analysis: The generated ions are guided into the mass analyzer (e.g., a quadrupole,
time-of-flight, or Orbitrap analyzer). The analyzer separates the ions based on their mass-to-

charge ratio (m/z).

o Detection: The separated ions are detected, and a mass spectrum is generated, which plots
ion intensity versus m/z. The peak corresponding to the molecular ion of the anhydrous salt
or its adducts allows for the determination of its molecular weight. The presence of water in
the hydrate would typically be lost during the ionization process, so this method primarily
determines the mass of the anhydrous compound.

Logical Relationship Diagram

The following diagram illustrates the relationship between the anhydrous and hydrated forms of

glycine sodium salt.

Formation of Glycine Sodium Salt Hydrate

Glycine Sodium Salt (Anhydrous) Water
C2H4NNaO:2 H20
MW: 97.05 g/mol MW: 18.02 g/mol

+ xH20 (Hydration) \ - xH20 (Dehydration)

Glycine Sodium Salt Hydrate

C2HaNNaO:2 - xH20

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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